molecular formula C13H10BrFN2O2 B8609642 5-bromo-N-(3-fluorobenzyl)-2-nitroaniline

5-bromo-N-(3-fluorobenzyl)-2-nitroaniline

Cat. No.: B8609642
M. Wt: 325.13 g/mol
InChI Key: ZKBBHQBAXLGVEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-N-(3-fluorobenzyl)-2-nitroaniline is a useful research compound. Its molecular formula is C13H10BrFN2O2 and its molecular weight is 325.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10BrFN2O2

Molecular Weight

325.13 g/mol

IUPAC Name

5-bromo-N-[(3-fluorophenyl)methyl]-2-nitroaniline

InChI

InChI=1S/C13H10BrFN2O2/c14-10-4-5-13(17(18)19)12(7-10)16-8-9-2-1-3-11(15)6-9/h1-7,16H,8H2

InChI Key

ZKBBHQBAXLGVEB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)CNC2=C(C=CC(=C2)Br)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-fluoro-1-nitrobenzene (500 mg, 2.273 mmol) and 3-fluorobenzylamine (370 mg, 2.95 mmol) in N,N-dimethylformamide (7 mL) was treated with potassium carbonate (1.00 g, 7.24 mmol) and heated at 80° C. for 1 hour. The mixture was diluted with ethyl acetate, washed with brine, dried over magnesium sulfate, filtered and concentrated to give the crude title compound which was used without further purification.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
370 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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